Cas no 14603-94-2 (2-acetamido-2-methyl-3-phenylpropanoic acid)

• Product Name: 2-acetamido-2-methyl-3-phenylpropanoic acid
• CAS No: 14603-94-2
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 3036630
• PubChem ID: 18987071
• Update Time: 2025-05-20

2-acetamido-2-methyl-3-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-acetylamino-2-methyl-3-phenyl-propionic acid
• 2-Acetylamino-2-methyl-3-phenyl-propionsaeure; D,L-N-Acetyl-α-methylphenylalanin; N-Acetyl-α-methyl-DL-phenylalanin; N-Acetyl-DL-α-methyl-phenylalanin; N-Acetyl-α-methylphenylalanin
• 2-acetamido-2-methyl-3-phenylpropanoic acid
• SCHEMBL2329888
• EN300-23661778
• 14603-94-2

• Inchi： 1S/C12H15NO3/c1-9(14)13-12(2,11(15)16)8-10-6-4-3-5-7-10/h3-7H,8H2,1-2H3,(H,13,14)(H,15,16)
• InChI Key： JOEYNSDLNJDQLI-UHFFFAOYSA-N
• SMILES： OC(C(C)(CC1C=CC=CC=1)NC(C)=O)=O

Computed Properties

• Exact Mass: 221.10500
• Monoisotopic Mass: 221.10519334Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.40000
• LogP: 1.59940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-acetamido-2-methyl-3-phenylpropanoic acid

2-Acetamido-2-Methyl-3-Phenylpropanoic Acid (CAS No. 14603-94-2): A Comprehensive Overview

2-Acetamido-2-Methyl-3-Phenylpropanoic Acid, also known by its CAS registry number 14603-94-2, is a chemical compound with significant potential in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique structure, which includes an acetamido group, a methyl group, and a phenyl group attached to a propanoic acid backbone. Recent advancements in synthetic chemistry have enabled researchers to explore its properties and applications more thoroughly, making it a subject of interest in both academic and industrial settings.

The molecular structure of 14603-94-2 plays a pivotal role in its functionality. The presence of the acetamido group imparts amide characteristics, which are crucial for hydrogen bonding and interactions with biological systems. The methyl group adds steric bulk, influencing the compound's solubility and stability. Meanwhile, the phenyl group introduces aromaticity, enhancing the compound's electronic properties and reactivity. These structural features make 2-Acetamido-2-Methyl-3-Phenylpropanoic Acid a versatile molecule with potential applications in drug design and material synthesis.

Recent studies have focused on the synthesis of 14603-94-2, employing innovative methods such as enzymatic catalysis and microwave-assisted reactions. These approaches have not only improved the yield but also reduced the environmental footprint of the synthesis process. For instance, researchers have successfully utilized recombinant enzymes to catalyze the formation of the acetamido group, demonstrating the feasibility of bio-based production methods. Such advancements align with the growing trend toward sustainable chemistry and green manufacturing.

In terms of applications, 2-Acetamido-2-Methyl-3-Phenylpropanoic Acid has shown promise in the pharmaceutical industry as a potential lead compound for drug development. Its ability to interact with biological systems through hydrogen bonding and hydrophobic interactions makes it an attractive candidate for designing bioactive molecules. Recent research has explored its role as a precursor for peptide synthesis, where its functional groups can be modified to create complex biomolecules with therapeutic potential.

Moreover, the compound's electronic properties have led to investigations in materials science. The aromaticity introduced by the phenyl group enables interactions that are beneficial for creating advanced materials such as conductive polymers or organic semiconductors. Preliminary studies suggest that incorporating 14603-94-2 into polymer frameworks could enhance their electrical properties, paving the way for applications in flexible electronics and optoelectronic devices.

The safety and toxicity profile of 2-Acetamido-2-Methyl-3-Phenylpropanoic Acid have also been evaluated in recent studies. Experimental data indicate that it exhibits low toxicity at typical exposure levels, making it suitable for use in consumer products and industrial applications. However, further research is needed to fully understand its long-term effects on human health and the environment.

In conclusion, 14603-9475 (CAS No. 14603) is a multifaceted compound with diverse applications across various industries. Its unique structure, combined with advancements in synthetic methods and material science, positions it as a valuable tool for innovation in both academic and industrial research. As ongoing studies continue to uncover its potential, this compound is poised to play a significant role in shaping future technologies and therapeutic interventions.